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Compound of Interest

Compound Name: F1839-I

Cat. No.: B15567329 Get Quote

Disclaimer: The designation "F1839-I" does not correspond to a standard chemical identifier. It

is associated with ASTM F1839, a specification for rigid polyurethane foam used in testing

orthopedic devices.[1][2][3] This guide provides essential safety information for handling the

two-part liquid chemical system (isocyanates and polyols) used to create this foam. All

personnel must consult the specific Safety Data Sheet (SDS) for the products in use, as

formulations can vary.

This document provides procedural guidance for researchers, scientists, and drug development

professionals on the safe handling, use, and disposal of the precursor chemicals for F1839

polyurethane foam.

Personal Protective Equipment (PPE) for Handling
Liquid Polyurethane Foam Components
The primary hazards associated with two-part polyurethane foam systems stem from the liquid

components before they are fully cured, particularly the isocyanate ("A" side).[4][5] Isocyanates

are potent respiratory and skin sensitizers. The polyol component ("B" side) is generally less

hazardous but can cause skin and eye irritation. Therefore, a comprehensive PPE strategy is

mandatory.

The following table summarizes the required PPE for handling the liquid components.
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Protection Type Required PPE Specifications and Rationale

Respiratory Protection

Full-face or half-mask air-

purifying respirator (APR) with

organic vapor cartridges and

P100 particulate filters. A

supplied-air respirator (SAR)

offers a higher level of

protection and is required for

indoor applications or in poorly

ventilated areas.

Isocyanates have poor

warning properties, meaning

they may not be detectable by

smell until concentrations

exceed safe exposure limits.

An APR with the correct

cartridges can remove

isocyanate vapors and

aerosols from the air. A SAR is

the safest option as it provides

a clean air supply.

Eye Protection
Chemical splash goggles or a

full-face respirator.

Protects against splashes of

liquid chemicals that can

cause serious eye irritation or

injury. If a half-mask respirator

is used, chemical splash

goggles are mandatory.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, butyl rubber,

neoprene). Disposable,

chemical-resistant coveralls or

a full-body suit with a hood.

Prevents skin contact with

isocyanates, which can cause

irritation, rashes, and

sensitization. Standard latex

gloves are not sufficient.

Coveralls protect the body

from splashes and aerosol

deposits.

Foot Protection
Chemical-resistant boots or

shoe covers.

Provides protection against

accidental spills.

Experimental Protocol: Laboratory-Scale
Preparation of F1839 Polyurethane Foam
This protocol outlines the steps for safely mixing two-part polyurethane foam components in a

laboratory setting.
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2.1. Preparation and Hazard Assessment

Consult the SDS: Before beginning any work, thoroughly read the Safety Data Sheets for

both the isocyanate ("A" side) and polyol ("B" side) components.

Ensure Adequate Ventilation: All handling and mixing operations must be conducted in a

well-ventilated area, preferably within a certified chemical fume hood. For larger applications,

mechanical ventilation is required.

Assemble PPE: Don all required PPE as detailed in the table above before handling the

chemical containers.

Prepare the Work Area: Cover the work surface with absorbent, disposable material. Ensure

that a waste container for liquid chemical waste and another for cured foam are readily

accessible.

Emergency Preparedness: An eyewash station and safety shower must be immediately

accessible. Have spill cleanup materials (e.g., absorbent pads) available.

2.2. Mixing Procedure

Conditioning: Ensure both the isocyanate and polyol containers are at the manufacturer's

recommended temperature.

Dispensing: Carefully dispense the required amounts of the isocyanate and polyol

components into separate, clean, dry mixing containers. The typical mix ratio is 1:1.

Mixing: In a designated mixing area (e.g., inside the fume hood), pour the polyol component

into the isocyanate component while mixing thoroughly with a clean, dry mixer (e.g.,

mechanical stirrer or disposable spatula).

Pouring: Immediately after mixing, pour the reacting liquid into the desired mold or onto the

prepared surface.

Curing: Allow the foam to cure completely in the ventilated area. Do not handle the curing

foam without gloves.
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2.3. Disposal Plan

Liquid Waste: Do not pour leftover liquid components down the drain. Dispose of unreacted

components as hazardous chemical waste according to your institution's guidelines.

Cured Foam: Once fully cured, the polyurethane foam is generally considered inert and can

be disposed of as solid waste. Consult local regulations for confirmation.

Contaminated PPE: Used gloves, coveralls, and other disposable items should be placed in

a sealed bag and disposed of as hazardous waste.

Visual Workflow for Hazard Mitigation
The following diagram illustrates the decision-making process for the safe handling of

polyurethane foam precursors.
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Consult SDS for Isocyanate & Polyol

Assess Ventilation

Adequate Ventilation?

Select Respiratory Protection

Select Eye, Skin, & Foot Protection

Don All Required PPE
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Dispose of Waste & Contaminated PPE

Yes (e.g., Fume Hood) No (Requires SAR)

Click to download full resolution via product page

Caption: Workflow for Hazard Assessment and PPE Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

